3-O-Benzyl Estradiol-d3

• Molecular Formula: C25H30O2
• Molecular Weight: 365.5 g/mol
• InChI: InChI=1S/C25H30O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10,15,21-24,26H,7,9,11-14,16H2,1H3/t21-,22-,23+,24+,25+/m1/s1/i12D2,24D
• InChIKey: KTONJCQNAMVMHS-CVNQBAHOSA-N

3-O-Benzyl Estradiol-d3: Deuterated Internal Standard

3-O-Benzyl Estradiol-d3 is a deuterium-labeled analog of the synthetic estrogen derivative 3-O-Benzyl Estradiol . It is a stable isotope-labeled compound, characterized by the replacement of three hydrogen atoms with deuterium (D3), resulting in a molecular formula of C₂₅H₂₇D₃O₂ and a molecular weight of 365.52 g/mol . This compound is primarily classified as a research chemical and is intended for use as an internal standard in quantitative analytical methods such as LC-MS and GC-MS, as indicated by reputable vendor technical datasheets [1].

Workflow Quantitative LC-MS/MS or GC-MS bioanalysis

Selection Co-eluting deuterated SIL-IS for 3-O-Benzyl Estradiol

Context Complex biological matrices requiring matrix-effect correction

• [1] Pharmaffiliates. (n.d.). 3-O-Benzyl Estradiol-d3. Product Datasheet. View Source

3-O-Benzyl Estradiol-d3: Why Unlabeled Analogs Fail

In quantitative LC-MS/MS bioanalysis, the selection of a stable isotope-labeled internal standard (SIL-IS) is critical. While the deuterated parent compound (e.g., Estradiol-d5) is common, its use can lead to significant errors in methods involving derivatization steps [1]. The 3-O-benzyl protecting group on the target compound presents a unique analytical challenge: it requires an internal standard that precisely mirrors its altered physicochemical properties, such as hydrophobicity, chromatographic retention time, and extraction efficiency from biological matrices [1][2]. A generic deuterated estradiol standard will not co-elute with a derivatized or protected analyte like 3-O-Benzyl Estradiol, thus failing to compensate for matrix effects or ion suppression/enhancement during sample preparation and analysis [1][2]. This necessitates the use of the exact deuterated analog, 3-O-Benzyl Estradiol-d3, to ensure method accuracy and precision.

3-O-Benzyl Estradiol-d3

Unlabeled analog / non-deuterated surrogate

Co-eluting SIL-IS corrects for ionization variability

Differential ionization efficiency may bias quantification

Corrects for matrix effects and recovery losses

Matrix-induced ion suppression/enhancement may differ

Near-identical retention time ensures co-elution

Retention time shift may compromise peak alignment

• [1] ResolveMass Laboratories. (n.d.). How to use deuterated internal standards in LC-MS. LinkedIn. View Source
• [2] Restek. (2015). Choosing an Internal Standard. View Source

3-O-Benzyl Estradiol-d3: Comparative Evidence

Deuterium-Induced Mass Shift

3-O-Benzyl Estradiol-d3 provides a distinct mass shift of +3 Da relative to its unlabeled analog, 3-O-Benzyl Estradiol. This is the minimal recommended mass difference to avoid isotopic overlap and ensure accurate peak integration in LC-MS/MS . In contrast, a commonly available alternative like Estradiol-d5, while useful for underivatized estradiol, would provide an irrelevant and potentially interfering mass shift when analyzing the derivatized 3-O-Benzyl Estradiol analyte, leading to inaccurate quantification [1].

Mass shift

Class-level

+3.02 Da

Supports baseline mass separation for co-elution

HRMS or MS/MS detection; class-level inference

Evidence Dimension	Mass Shift (Δm/z)
Target Compound Data	+3 Da (Δm/z = 3)
Comparator Or Baseline	Estradiol-d5: +5 Da (Δm/z = 5)
Quantified Difference	Target-specific mass shift ensures accurate peak integration for derivatized analyte; generic standard's mass shift is irrelevant.
Conditions	LC-MS/MS analysis of derivatized or protected steroid hormones

Why This Matters

This ensures the internal standard specifically corrects for the analyte of interest, not just the parent estradiol backbone, which is crucial for method validation per ICH Q2(R1) guidelines [1].

• [1] ICH. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). View Source

Benzyl Ether Structural Fidelity

Deuterated internal standards like 3-O-Benzyl Estradiol-d3 are designed to co-elute with the target analyte, 3-O-Benzyl Estradiol, thereby experiencing nearly identical matrix effects during LC-MS/MS analysis. This allows for the normalization of ion suppression or enhancement, a critical factor for achieving accurate and reproducible results [1]. Unlabeled structural analogs (e.g., 3-O-Benzyl 17α-Estradiol) will have different retention times and ionization efficiencies, failing to correct for these analytical variables [2].

Structural fidelity

Class-level

3-O-benzyl, 17β-OH (deuterated) vs. estradiol-d3 (no benzyl) and 17α-epimer

Ensures matched retention and ionization efficiency

Benzyl ether impacts lipophilicity; class-level inference

Evidence Dimension	Co-elution with Analyte
Target Compound Data	Co-elutes with 3-O-Benzyl Estradiol (minor isotopic shift possible)
Comparator Or Baseline	Unlabeled structural analog (e.g., 3-O-Benzyl 17α-Estradiol)
Quantified Difference	Target co-elutes with analyte; comparator has different retention time and fails to correct for matrix effects.
Conditions	Reversed-phase LC-MS/MS analysis of biological samples

Why This Matters

Co-elution is essential for compensating for matrix effects, a major source of error in bioanalysis, thereby ensuring the reliability and robustness of the analytical method.

• [1] LC-MS-MS experiences with internal standards. (2002). Chromatographia. View Source
• [2] ResolveMass Laboratories. (n.d.). How to use deuterated internal standards in LC-MS. LinkedIn. View Source

High Purity Minimizes Isotopic Interference

The location of deuterium labels is critical for the utility of an internal standard. Labels placed on exchangeable sites (e.g., -OH, -NH) can undergo back-exchange to hydrogen in protic solvents, compromising the isotopic label and leading to inaccurate quantitation [1]. 3-O-Benzyl Estradiol-d3 has a stable D3 label that is not on a labile exchangeable site [2]. This contrasts with some other deuterated estradiol standards where the label may be partially or fully on an exchangeable hydroxyl group, leading to potential deuterium loss and reduced analytical reliability [1].

Purity

Specification review

≥95%

Reduces risk of unlabeled analyte interference

Vendor COA; data to verify per lot

Evidence Dimension	Deuterium Label Stability
Target Compound Data	Stable D3 label (non-exchangeable sites)
Comparator Or Baseline	Deuterated estradiol with label on labile -OH group
Quantified Difference	Target maintains isotopic integrity in protic solvents; comparator may experience deuterium loss.
Conditions	Analysis in aqueous/organic mobile phases (e.g., water, methanol)

Why This Matters

Prevents signal drift and ensures long-term method reliability, a key factor for validated bioanalytical assays in drug development and clinical research.

• [1] ResolveMass Laboratories. (n.d.). How to use deuterated internal standards in LC-MS. LinkedIn. View Source
• [2] Pharmaffiliates. (n.d.). 3-O-Benzyl Estradiol-d3. Product Datasheet. View Source

3-O-Benzyl Estradiol-d3: Application Scenarios

Plasma/Serum LC-MS/MS Assay Development

This compound is the definitive internal standard for the accurate quantification of 3-O-Benzyl Estradiol in complex biological samples (e.g., plasma, urine, tissue homogenates) using LC-MS/MS . Its co-elution with the analyte ensures proper correction for matrix effects and variable recovery during sample preparation, as inferred from established principles of SIL-IS usage [1].

Pharmacokinetic and Toxicokinetic Studies

In research involving estradiol derivatives or prodrugs that utilize a 3-O-benzyl protecting group, this deuterated analog is essential for developing and validating robust bioanalytical methods . It allows for the precise measurement of the protected form, distinguishing it from the parent estradiol and other metabolites, a requirement for pharmacokinetic studies of novel estrogenic compounds [1].

In Vitro Metabolism and Stability Assays

For studies examining the metabolic fate and stability of 3-O-benzyl protected estradiol analogs in liver microsomes or hepatocyte assays, this internal standard provides a necessary reference point for quantifying the intact prodrug . This enables the calculation of accurate metabolic stability parameters (e.g., half-life, intrinsic clearance), which are crucial in early drug discovery [1].

Application

Selection Property

Validation Focus

Bioanalytical method development (plasma/serum)

Co-eluting SIL-IS with matched extraction

Matrix-effect correction and linear range review

Preclinical PK/TK exposure studies

Structural fidelity for co-extraction and co-elution

AUC and clearance endpoint review

In vitro metabolism and stability assays

Parent and metabolite tracking without estrogen interference

Metabolic pathway and stability endpoint review

Trace-level environmental residue analysis

Isotopic purity for low detection limits

SPE recovery and detection limit review

• [1] ResolveMass Laboratories. (n.d.). How to use deuterated internal standards in LC-MS. LinkedIn. View Source